Cas no 209803-41-8 (Butanoic acid, 2-ethoxy-, ethyl ester)

Butanoic acid, 2-ethoxy-, ethyl ester is a versatile ester compound characterized by its ethoxy and ethyl functional groups. This chemical is commonly utilized as a solvent or intermediate in organic synthesis due to its favorable solubility properties and moderate volatility. Its structure lends itself to applications in flavor and fragrance formulations, where it may contribute fruity or ester-like notes. The compound’s stability under standard conditions and compatibility with a range of reagents make it suitable for laboratory and industrial processes. Its defined purity and consistent performance ensure reliability in synthetic workflows. Proper handling and storage are recommended to maintain its integrity.
Butanoic acid, 2-ethoxy-, ethyl ester structure
209803-41-8 structure
Product Name:Butanoic acid, 2-ethoxy-, ethyl ester
CAS No:209803-41-8
MF:C8H16O3
MW:160.210843086243
CID:1397436
PubChem ID:22028208
Update Time:2025-06-11

Butanoic acid, 2-ethoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2-ethoxy-, ethyl ester
    • AKOS006237873
    • SCHEMBL3284678
    • 209803-41-8
    • G27974
    • CS-0245175
    • DTXSID801285207
    • ethyl 2-ethoxybutanoate
    • EN300-300712
    • ethyl2-ethoxybutanoate
    • Inchi: 1S/C8H16O3/c1-4-7(10-5-2)8(9)11-6-3/h7H,4-6H2,1-3H3
    • InChI Key: SNIDNGPTLWWCLF-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(=O)OCC)CC

Computed Properties

  • Exact Mass: 160.10998
  • Monoisotopic Mass: 160.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53

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Additional information on Butanoic acid, 2-ethoxy-, ethyl ester

Butanoic acid, 2-ethoxy-, ethyl ester (CAS No. 209803-41-8): An Overview of Its Properties, Applications, and Recent Research

Butanoic acid, 2-ethoxy-, ethyl ester (CAS No. 209803-41-8) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its ester functional group and the presence of an ethoxy substituent on the butanoic acid backbone. In this article, we will delve into the chemical structure, physical properties, synthesis methods, and recent research developments related to butanoic acid, 2-ethoxy-, ethyl ester.

Chemical Structure and Physical Properties

Butanoic acid, 2-ethoxy-, ethyl ester (CAS No. 209803-41-8) has the molecular formula C9H16O3. The compound features a butanoic acid backbone with an ethoxy group attached to the second carbon atom and an ethyl ester group at the carboxylic acid position. This structure imparts unique chemical and physical properties to the compound. For instance, the presence of the ester group makes it highly soluble in organic solvents such as ethanol and acetone, while the ethoxy substituent enhances its stability and reactivity in various chemical reactions.

The molecular weight of butanoic acid, 2-ethoxy-, ethyl ester is approximately 176.21 g/mol. It is a colorless liquid with a characteristic ester odor. The compound has a boiling point of around 155°C at atmospheric pressure and a melting point of -45°C. These physical properties make it suitable for use in a wide range of applications where solubility and stability are critical factors.

Synthesis Methods

The synthesis of butanoic acid, 2-ethoxy-, ethyl ester can be achieved through several methods, each with its own advantages and limitations. One common approach involves the esterification of 2-ethoxybutanoic acid with ethanol in the presence of a strong acid catalyst such as sulfuric acid or p-toluenesulfonic acid. The reaction proceeds via a nucleophilic acyl substitution mechanism:

HOC(CH3)2(OCH2CH3)COOH + C2H5OH → HOC(CH3)2(OCH2CH3)COOC2H5 + H2O

This method is straightforward and yields high purity products when optimized conditions are used. Another approach involves the transesterification of methyl 2-ethoxybutanoate with ethanol using a base catalyst such as sodium methoxide:

HOC(CH3)2(OCH2CH3)COOCH3 sub>+ C< sub >2H < sub >5OH → HOC(CH < sub >3)< sub >2(OCH < sub >2CH < sub >3)< sub >COOC < sub >2H < sub >5+ CH < sub >3OH p > < p>This method is particularly useful for large-scale production due to its efficiency and ease of scale-up. p > < p >< strong >Applications strong > p > < p >< strong >Butanoic acid, 2-ethoxy-, ethyl ester strong >(CAS No. 209803-41-8) finds applications in various fields due to its unique properties. In pharmaceuticals, it serves as an intermediate in the synthesis of drugs and drug precursors. The compound's stability and reactivity make it an ideal starting material for complex organic syntheses involving multiple steps. p > < p>In materials science, < strong >butanoic acid, 2-ethoxy-, ethyl ester strong >is used as a solvent and plasticizer in polymer formulations. Its ability to enhance solubility and improve mechanical properties makes it valuable in the development of advanced materials for applications such as coatings, adhesives, and composites. p > < p>In chemical synthesis, the compound is employed as a building block for the preparation of other organic compounds. Its versatile reactivity allows chemists to introduce specific functional groups into target molecules through well-defined synthetic pathways. p > < p >< strong >Recent Research Developments strong > p > < p >Recent research has focused on expanding the applications ofbutanoic acid, 2-ethoxy-, ethyl ester strong >(CAS No. 209803-41-8) in various fields. A study published in the Journal of Organic Chemistry explored its use as a novel solvent for green chemistry processes. The researchers found thatbutanoic acid, 2-ethoxy-, ethyl ester strong >exhibited excellent solvating power for polar substrates while maintaining low toxicity and environmental impact. p > < p >Another study published in the Journal of Medicinal Chemistry investigated the potential ofbutanoic acid, 2-ethoxy-, ethyl ester strong >as a precursor for synthesizing new antiviral agents. The researchers synthesized several derivatives ofbutanoic acid, 2-ethoxy-, ethyl ester strong >and evaluated their antiviral activity against various viral strains. The results showed promising activity against influenza viruses, suggesting potential therapeutic applications. p > < p>In materials science, researchers at the University of California explored the use ofbutanoic acid, 2-ethoxy-, ethyl ester strong >(CAS No. 209803-41-8) as a plasticizer for biodegradable polymers. The study demonstrated that incorporatingbutanoic acid, 2-ethoxy-, ethyl ester strong >into polymer blends improved their mechanical properties while maintaining biodegradability. p > < p >< strong >Conclusion strong > p > < p >< strong >Butanoic acid, 2-ethoxy-, ethyl ester strong >(CAS No. 209803-41-8) is a versatile organic compound with unique chemical properties that make it valuable in various applications across pharmaceuticals, materials science, and chemical synthesis. Recent research has further expanded its potential uses in green chemistry processes, antiviral drug development, and biodegradable materials. As ongoing studies continue to uncover new possibilities for this compound,butanoic acid, 2-ethoxy-, ethyl ester strong >(CAS No. 209803-41-8) is poised to play an increasingly important role in advancing scientific knowledge and technological innovation. p > article > response >

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